(3H-Imidazo[4,5-b]pyridin-6-yl)methanol

• IUPAC Name: 1H-imidazo[4,5-b]pyridin-6-ylmethanol
• InChI: InChI=1S/C7H7N3O/c11-3-5-1-6-7(8-2-5)10-4-9-6/h1-2,4,11H,3H2,(H,8,9,10)
• InChI Key: NENVDBFDYHORDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1NC=N2)CO
• Molecular Formula: C7H7N3O
• DSSTOX Substance ID: DTXSID30717679
• Molecular Weight: 149.15 g/mol
• CAS RN: 1022158-37-7

Description

(3H-Imidazo[4,5-b]pyridin-6-yl)methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, including its ability to act as a potent inhibitor of certain enzymes, making it an attractive candidate for drug development. In

Scientific Research Applications

New Synthesis Methods

Researchers have developed new synthesis methods for compounds structurally related to (3H-Imidazo[4,5-b]pyridin-6-yl)methanol, demonstrating advances in organic synthesis techniques. For example, a novel method for preparing (2-aminopyridin-4-yl)methanol, a precursor to imidazo[1,2-a]pyridine derivatives, was introduced, offering a more efficient single-step process compared to traditional multistage synthesis methods (Lifshits, Ostapchuk, & Brel, 2015).

Crystal Structure Analysis

The crystal structure of (5-methylimidazo[1,2-a]pyridin-2-yl)methanol was determined, showcasing the molecule's planarity and the perpendicular orientation of the methanol group to the imidazo[1,2-a]pyridine moiety. This structure forms the basis for understanding the compound's interactions and properties (Elaatiaoui, Koudad, Saddik, Benchat, & El Ammari, 2014).

Antiproliferative Activity

Imidazo[4,5-b]pyridine derivatives have been synthesized and evaluated for their antiproliferative activity against various human cancer cell lines. Some compounds showed significant cytotoxicity, indicating their potential as cancer therapeutics (Mullagiri et al., 2018).

Optical Properties for Materials Science

Research into 1,3-diarylated imidazo[1,5-a]pyridine derivatives highlighted their potential as low-cost emitters with large Stokes' shifts, suitable for applications in luminescent materials. The study outlined the synthesis, characterization, and tuning of their optical properties (Volpi et al., 2017).

Mechanistic Insights into Fluorescence

A detailed investigation into the spectral characteristics of imidazo[4,5-b]pyridine derivatives provided insights into the mechanism of protic solvent-induced dual fluorescence. This research contributes to the understanding of molecular interactions and fluorescence mechanisms (Mishra et al., 2013).

Mechanism of Action

Target of Action

Related compounds, such as imidazo[4,5-b]pyridine derivatives, have been found to inhibit intracellular akt activation and its downstream target (pras40) in vitro .

Mode of Action

It’s known that the tautomeric form present in the imidazo[4,5-b]pyridine skeletons made this system more diversified . The compound’s interaction with its targets likely involves binding to the active site, leading to changes in the target’s function .

Biochemical Pathways

Related compounds have been shown to affect the akt signaling pathway, which plays a crucial role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription and cell migration .

Result of Action

Related compounds have shown considerable cytotoxicity with ic50 values ranging from 054 to 3186 μM .